Cas no 1260813-82-8 (3-Methyl-2-(pyrrolidin-3-yl)pyridine)

• Product Name: 3-Methyl-2-(pyrrolidin-3-yl)pyridine
• CAS No: 1260813-82-8
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD17482718
• CID: 5242521
• PubChem ID: 82652309
• Update Time: 2025-06-14

3-Methyl-2-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(pyrrolidin-3-yl)pyridine
• 3-methyl-2-pyrrolidin-3-ylpyridine
• 3-Methyl-2-(pyrrolidin-3-yl)pyridine

• MDL： MFCD17482718
• Inchi： 1S/C10H14N2/c1-8-3-2-5-12-10(8)9-4-6-11-7-9/h2-3,5,9,11H,4,6-7H2,1H3
• InChI Key： MQXGRCCYRHMULM-UHFFFAOYSA-N
• SMILES： N1CCC(C2C(C)=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• XLogP3: 1
• Topological Polar Surface Area: 24.9

Additional information on 3-Methyl-2-(pyrrolidin-3-yl)pyridine

Recent Advances in the Study of 3-Methyl-2-(pyrrolidin-3-yl)pyridine (CAS: 1260813-82-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Methyl-2-(pyrrolidin-3-yl)pyridine (CAS: 1260813-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyridine and pyrrolidine moieties, has been the subject of numerous studies aimed at elucidating its biological activity, pharmacokinetics, and potential as a drug candidate. Recent literature highlights its role as a versatile scaffold in medicinal chemistry, with applications ranging from central nervous system (CNS) disorders to infectious diseases.

One of the most notable findings in recent research is the compound's interaction with nicotinic acetylcholine receptors (nAChRs). Studies have demonstrated that 3-Methyl-2-(pyrrolidin-3-yl)pyridine exhibits selective binding to specific nAChR subtypes, making it a promising candidate for the treatment of neurological conditions such as Alzheimer's disease and schizophrenia. The compound's ability to modulate receptor activity without causing significant side effects has been a key focus of preclinical investigations. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the precise binding mechanisms, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. Preliminary data suggest that 3-Methyl-2-(pyrrolidin-3-yl)pyridine may act as an inhibitor of certain kinases involved in cancer cell proliferation. In vitro assays using human cancer cell lines have shown promising results, with the compound demonstrating cytotoxic effects at low micromolar concentrations. These findings have spurred further research into its mechanism of action and potential synergies with existing chemotherapeutic agents.

The pharmacokinetic profile of 3-Methyl-2-(pyrrolidin-3-yl)pyridine has also been a subject of recent investigation. Studies utilizing liquid chromatography-mass spectrometry (LC-MS) have provided detailed data on its absorption, distribution, metabolism, and excretion (ADME) properties. Notably, the compound exhibits favorable oral bioavailability and blood-brain barrier penetration, which are critical attributes for CNS-targeted therapeutics. Researchers are currently exploring prodrug strategies to further enhance its pharmacokinetic performance.

Recent synthetic chemistry efforts have focused on developing efficient routes for the large-scale production of 3-Methyl-2-(pyrrolidin-3-yl)pyridine. Novel catalytic methods, including asymmetric hydrogenation and cross-coupling reactions, have been reported, offering improved yields and enantioselectivity. These advancements are expected to facilitate the compound's transition from laboratory-scale research to clinical development.

In conclusion, the growing body of research on 3-Methyl-2-(pyrrolidin-3-yl)pyridine (CAS: 1260813-82-8) underscores its potential as a multifunctional pharmacophore with applications across diverse therapeutic areas. Ongoing studies continue to unravel its biological mechanisms and optimize its pharmacological properties, positioning it as a compound of significant interest in drug discovery pipelines. Future research directions may include expanded preclinical testing, formulation development, and exploration of combination therapies.